Cas no 1105228-46-3 (N'-[5-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)-2-methylphenyl]-N-[(furan-2-yl)methyl]ethanediamide)

• Product Name: N'-[5-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)-2-methylphenyl]-N-[(furan-2-yl)methyl]ethanediamide
• CAS No: 1105228-46-3
• MF: C₁₇H₁₉N₃O₅S
• MW: 377.41486287117
• CID: 5470849
• PubChem ID: 7639035
• Update Time: 2025-07-13

N'-[5-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)-2-methylphenyl]-N-[(furan-2-yl)methyl]ethanediamide Chemical and Physical Properties

Names and Identifiers

• 1105228-46-3
• N'-[5-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)-2-methylphenyl]-N-[(furan-2-yl)methyl]ethanediamide
• VU0497006-1
• N'-[5-(1,1-dioxo-1,2-thiazolidin-2-yl)-2-methylphenyl]-N-(furan-2-ylmethyl)oxamide
• AKOS024678135
• F2761-0287
• N1-(5-(1,1-dioxidoisothiazolidin-2-yl)-2-methylphenyl)-N2-(furan-2-ylmethyl)oxalamide

• Inchi： 1S/C17H19N3O5S/c1-12-5-6-13(20-7-3-9-26(20,23)24)10-15(12)19-17(22)16(21)18-11-14-4-2-8-25-14/h2,4-6,8,10H,3,7,9,11H2,1H3,(H,18,21)(H,19,22)
• InChI Key： JURUYSCSROXKPK-UHFFFAOYSA-N
• SMILES： S1(CCCN1C1C=CC(C)=C(C=1)NC(C(NCC1=CC=CO1)=O)=O)(=O)=O

Computed Properties

• Exact Mass: 377.10454189g/mol
• Monoisotopic Mass: 377.10454189g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 633
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 117Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N'-[5-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)-2-methylphenyl]-N-[(furan-2-yl)methyl]ethanediamide

Introduction to N'-[5-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)-2-methylphenyl]-N-[(furan-2-yl)methyl]ethanediamide and Its Significance in Chemical Biology

N'-[5-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)-2-methylphenyl]-N-[(furan-2-yl)methyl]ethanediamide

is a compound with a complex molecular structure that has garnered significant attention in the field of chemical biology and pharmaceutical research. The compound, identified by its CAS number 1105228-46-3, represents a novel class of molecules that exhibit promising biological activities. This introduction aims to provide a comprehensive overview of the compound's structure, synthesis, biological properties, and potential applications, particularly in the context of recent advancements in drug discovery and molecular medicine.

The molecular framework of N'-[5-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)-2-methylphenyl]-N-[((furan-2-yl)methyl]ethanediamide is characterized by its intricate arrangement of heterocyclic rings and functional groups. The presence of a thiazolidinone moiety and a furan substituent contributes to its unique chemical and biological properties. These structural features are crucial for its interaction with biological targets, making it a valuable candidate for further investigation.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. The introduction of the thiazolidinone ring system is particularly challenging due to its sensitivity to various reaction conditions. However, recent advances in synthetic methodologies have made it possible to achieve high yields and purity levels, facilitating further studies on its biological activity.

In terms of biological activity, N'-[5-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)-2-methylphenyl]-N-[((furan-2-yl)methyl]ethanediamide has shown potential in several preclinical studies. Its ability to modulate key biological pathways has made it an attractive candidate for the development of new therapeutic agents. Specifically, the compound has demonstrated inhibitory effects on various enzymes and receptors that are implicated in inflammatory diseases and cancer.

Recent research has highlighted the compound's interaction with enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are known for their role in mediating inflammation. The presence of the furan moiety appears to enhance its binding affinity to these targets, leading to potent anti-inflammatory effects. Additionally, studies have shown that the thiazolidinone ring system contributes to its ability to inhibit the growth of certain cancer cell lines by interfering with critical signaling pathways.

The pharmacokinetic properties of N'-[5-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)-2-methylphenyl]-N-[((furan-2-yl)methyl]ethanediamide have also been thoroughly investigated. Preliminary data suggest that the compound exhibits good oral bioavailability and moderate tissue distribution, which are essential characteristics for a successful therapeutic agent. Furthermore, its metabolic stability appears to be favorable for prolonged half-life in vivo.

The potential applications of this compound extend beyond its anti-inflammatory and anticancer properties. Emerging evidence suggests that it may also have neuroprotective effects, making it a promising candidate for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's. The ability of the compound to cross the blood-brain barrier is particularly noteworthy, as it opens up new avenues for therapeutic intervention.

In conclusion, N'-[5-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)-2-methylphenyl]-N-[((furan-2-yl)methyl]ethanediamide is a multifaceted compound with significant potential in chemical biology and pharmaceutical research. Its unique structural features and demonstrated biological activities make it a valuable asset in the quest for novel therapeutic agents. As research continues to uncover new aspects of its pharmacological profile, this compound is poised to play a crucial role in addressing various diseases and improving patient outcomes.